Cas no 1852085-91-6 (1-(2,6-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol)

1-(2,6-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol is a fluorinated piperazine derivative with potential applications in pharmaceutical and chemical synthesis. Its structural features, including the 2,6-dimethylpiperazine core and a fluorinated hydroxypropyl side chain, contribute to its utility as an intermediate in drug development, particularly for bioactive molecules targeting neurological or antimicrobial pathways. The fluorine substitution enhances metabolic stability and binding affinity, while the piperazine moiety offers versatility in molecular design. This compound is characterized by high purity and well-defined stereochemistry, making it suitable for research in medicinal chemistry and process optimization. Proper handling under controlled conditions is recommended due to its reactive functional groups.
1-(2,6-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol structure
1852085-91-6 structure
Product Name:1-(2,6-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol
CAS No:1852085-91-6
MF:C9H19FN2O
MW:190.258365869522
CID:5712822
PubChem ID:131049556
Update Time:2025-06-13

1-(2,6-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(2,6-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol
    • EN300-1652167
    • 1852085-91-6
    • 1-Piperazineethanol, α-(fluoromethyl)-2,6-dimethyl-
    • Inchi: 1S/C9H19FN2O/c1-7-4-11-5-8(2)12(7)6-9(13)3-10/h7-9,11,13H,3-6H2,1-2H3
    • InChI Key: WINPFJLGZLHPHC-UHFFFAOYSA-N
    • SMILES: FCC(CN1C(C)CNCC1C)O

Computed Properties

  • Exact Mass: 190.14814140g/mol
  • Monoisotopic Mass: 190.14814140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 0.996±0.06 g/cm3(Predicted)
  • Boiling Point: 292.8±35.0 °C(Predicted)
  • pka: 13.71±0.20(Predicted)

1-(2,6-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol Pricemore >>

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Additional information on 1-(2,6-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol

Research Brief on 1-(2,6-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol (CAS: 1852085-91-6): Recent Advances and Applications

In recent years, the compound 1-(2,6-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol (CAS: 1852085-91-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a fluorinated propanol moiety linked to a dimethylpiperazine ring offers distinct physicochemical properties, making it a valuable scaffold for drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of 1-(2,6-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a fluorination step early in the process, reducing the number of subsequent purification steps. This approach not only enhances the scalability of production but also minimizes the formation of by-products, which is critical for pharmaceutical applications. The study reported a final yield of 78% with a purity exceeding 99%, as confirmed by HPLC and NMR analyses.

Biological evaluations of this compound have revealed its potential as a modulator of specific neurotransmitter receptors. In vitro studies conducted by a research team at the University of Cambridge demonstrated that 1-(2,6-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol exhibits high affinity for the serotonin 5-HT2A receptor, with an IC50 value of 12 nM. This finding suggests its potential utility in the treatment of neuropsychiatric disorders, such as depression and schizophrenia. Furthermore, the compound's selectivity profile was found to be favorable, with minimal off-target effects on other receptor subtypes, as reported in a 2024 study published in Neuropharmacology.

Another area of interest is the compound's potential application in oncology. Recent preclinical studies have explored its role as an adjuvant in cancer therapy. A 2023 study in Cancer Research highlighted that 1-(2,6-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol can enhance the efficacy of certain chemotherapeutic agents by modulating the tumor microenvironment. Specifically, the compound was shown to reduce hypoxia-inducible factor (HIF-1α) expression in tumor cells, thereby sensitizing them to radiation therapy. These findings open new avenues for combination therapies in solid tumors.

Despite these promising results, challenges remain in the clinical translation of 1-(2,6-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating the development of sustained-release formulations. Additionally, further toxicological assessments are required to ensure its safety profile meets regulatory standards. Ongoing research is addressing these issues, with a phase I clinical trial expected to commence in late 2024.

In conclusion, 1-(2,6-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol (CAS: 1852085-91-6) represents a versatile and promising candidate in pharmaceutical research. Its unique structural attributes and diverse biological activities make it a valuable subject for further investigation. Continued efforts in optimizing its synthesis, understanding its mechanism of action, and exploring its therapeutic potential will be crucial in advancing this compound toward clinical applications.

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